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Compound of Interest

Compound Name: N-Naphthalen-2-yl-isobutyramide

Cat. No.: B1622592

Disclaimer: No official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
Naphthalen-2-yl-isobutyramide (CAS No. 71182-40-6) is publicly available. This document
has been compiled from available chemical data and safety information for structurally related
compounds, particularly its precursor 2-Naphthylamine, a known human carcinogen.[1][2][3]
The information herein should be used as a precautionary guide for trained research personnel
only. All handling of this compound should be conducted with extreme caution in a controlled
laboratory setting.

This technical guide provides an in-depth overview of the known properties, extrapolated
hazards, and recommended handling procedures for N-Naphthalen-2-yl-isobutyramide,
designed for researchers, scientists, and professionals in drug development.

Section 1: Chemical Product and Company

Identification
Product Name N-Naphthalen-2-yl-isobutyramide
Synonyms Propanamide, 2-methyl-N-2-naphthalenyl-
CAS Number 71182-40-6[4][5]
Molecular Formula C14H1sNO[4][5]
Molecular Weight 213.27 g/mol [4]
Chemical Structure N-(2-naphthyl)isobutyramide
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Section 2: Hazard(s) Identification

Emergency Overview: The toxicological properties of N-Naphthalen-2-yl-isobutyramide have
not been fully investigated. However, it is a derivative of 2-Naphthylamine, a substance
classified as a known human carcinogen by multiple regulatory agencies.[1][2] Therefore, this
compound must be treated as a potential carcinogen and a substance of high toxicity. It may be
harmful if swallowed, inhaled, or absorbed through the skin. It is presumed to cause serious
eye irritation and may cause skin and respiratory irritation.

GHS Classification (Presumed, based on 2-Naphthylamine):

Acute Toxicity, Oral (Category 4)[6]

o Carcinogenicity (Category 1A/1B)[1][2][6]

e Serious Eye Damage/Eye Irritation (Category 2)

o Skin Corrosion/Irritation (Category 2)

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System
e Hazardous to the Aquatic Environment, Chronic (Category 2)[6]

Pictograms (Presumed): Health Hazard, Irritant, Environmental Hazard

Signal Word (Presumed): Danger

Hazard Statements (Presumed):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H350: May cause cancer.[1][6]
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e H411: Toxic to aquatic life with long-lasting effects.[6]

Precautionary Statements:

e P201: Obtain special instructions before use.

o P202: Do not handle until all safety precautions have been read and understood.
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P308+P313: IF exposed or concerned: Get medical advice/attention.

Section 3: Composition/information on Ingredients

Component CAS Number Percentage
N-Naphthalen-2-yl- >98% (Typical purity for
_ P _ Y 71182-40-6 (Typ p Y
isobutyramide research chemicals)

Section 4: First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Call a physician

immediately.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash affected area with
soap and water. Get medical attention

immediately.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Call a physician or poison

control center immediately.

First-Aid Logical Workflow
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First-Aid Actions

Move to Fresh Air

osure Route

Assess Exp

>
gl Provide Oxygen/CPR if needed

Inhalation

Remove Contaminated Clothing
Flush with Water for 15 min

Attention

Skin Contact

Seek Immediate
Medical Attention

Flush Eyes with Water
for 15 min

Eye Contact

Ingestion

Do NOT Induce Vomiting
Rinse Mouth

A\
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Minor Spill

Pefsonnel Trained

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill
Cover with inert absorbent material
(e.g., vermiculite, sand)

Carefully sweep/scoop up material

Place in a sealed container for disposal
Avoid creating dust

Clean spill area with soap and water
Collect cleaning materials for disposal

Label container as Hazardous Waste
Dispose of according to regulations

Spill Occurs

Major Spill
Unknown Substance
Fire/Injury

Call Emergency Response
(EHS)
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Task: Handling N-Naphthalen-2-yl-isobutyramide

dentification (Presumg

Skin Contact Hazard Eye Contact Hazard Inhalation Hazard

(Irritation, Absorption) (Serious Irritation) (Dust, Aerosol) Carcinogenicity

Engineering Control: Administrative Control:
Chemical Fume Hood SOPs, Training

Personal Protective Equipment (PPE)

Required PPE

Respiratory Protection: Hand Protection: Eye Protection:
NIOSH-approved respirator Nitrile gloves Chemical safety goggles

Body Protection:

Lab coat, closed-toe shoes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Naphthalen-2-yl-isobutyramide: A Technical Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1622592#n-naphthalen-2-yl-isobutyramide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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